Cas no 1574070-39-5 (1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid)
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1574070-39-5
- EN300-28277837
- 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C12H11N3O3/c1-8(16)13-9-4-2-3-5-11(9)15-7-6-10(14-15)12(17)18/h2-7H,1H3,(H,13,16)(H,17,18)
- InChI Key: YJBMABGJWGPNOT-UHFFFAOYSA-N
- SMILES: O=C(C)NC1C=CC=CC=1N1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 245.08004122g/mol
- Monoisotopic Mass: 245.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.2Ų
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277837-0.05g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 0.05g |
$504.0 | 2025-03-19 | |
| Enamine | EN300-28277837-0.1g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 0.1g |
$528.0 | 2025-03-19 | |
| Enamine | EN300-28277837-0.25g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 0.25g |
$551.0 | 2025-03-19 | |
| Enamine | EN300-28277837-0.5g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 0.5g |
$575.0 | 2025-03-19 | |
| Enamine | EN300-28277837-1.0g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 1.0g |
$600.0 | 2025-03-19 | |
| Enamine | EN300-28277837-2.5g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 2.5g |
$1174.0 | 2025-03-19 | |
| Enamine | EN300-28277837-5.0g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 5.0g |
$1737.0 | 2025-03-19 | |
| Enamine | EN300-28277837-10.0g |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid |
1574070-39-5 | 95.0% | 10.0g |
$2577.0 | 2025-03-19 |
1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid
1-(2-Acetamidophenyl)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1574070-39-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
1-(2-Acetamidophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1574070-39-5) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.
The molecular structure of 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring fused to a benzene ring, with an acetamide group attached to the benzene ring and a carboxylic acid group attached to the pyrazole ring. This combination of functional groups imparts the molecule with a high degree of chemical reactivity and biological activity, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.
In addition to its anti-inflammatory properties, 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid has also shown promise in cancer research. A study published in Cancer Letters in 2023 reported that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes for preventing tumor growth and metastasis.
The pharmacokinetic properties of 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, it exhibits low toxicity and high selectivity towards target cells, which are essential attributes for a successful drug candidate.
In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid. One common approach involves the condensation of 2-acetamidobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an appropriate carboxylic acid derivative. This method yields high purity products with good yields, making it suitable for large-scale production.
The structural versatility of 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid allows for easy modification through various functional groups. This property is particularly useful for optimizing the compound's biological activity and pharmacological properties. For example, substituting different groups on the benzene ring or modifying the carboxylic acid moiety can lead to compounds with enhanced potency and selectivity.
In conclusion, 1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1574070-39-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.
1574070-39-5 (1-(2-acetamidophenyl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)